Cas no 1806654-92-1 (1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one
• CAS No: 1806654-92-1
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4971052
• Update Time: 2025-10-29

1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10BrIOS/c1-14-10-7(5-8(13)6-11)3-2-4-9(10)12/h2-4H,5-6H2,1H3
• InChI Key： HYYRGMCVORXWBI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1SC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one

1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806654-92-1): A Comprehensive Overview

1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806654-92-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, holds potential applications in various areas, including pharmaceutical development and advanced materials research.

The molecular structure of 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one consists of a bromine atom, an iodine atom, and a methylthio group attached to a phenyl ring, along with a ketone functional group. These functionalities contribute to its reactivity and versatility in chemical reactions. The presence of halogens (bromine and iodine) makes it an excellent substrate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of anti-cancer drugs. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one has also been investigated for its use in materials science. A 2022 study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and field-effect transistors.

The synthetic accessibility of 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one is another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, including one-pot multicomponent reactions and sequential transformations. These methods allow for the preparation of this compound with high yields and purity, making it readily available for both academic and industrial research.

In terms of safety and handling, it is important to note that while 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The environmental impact of 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one is also an important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, a 2021 study published in the Green Chemistry journal reported a sustainable synthesis route using catalytic systems that minimize waste generation and energy consumption.

In conclusion, 1-Bromo-3-(3-iodo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806654-92-1) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop new materials and pharmaceuticals. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.